Cas no 14149-00-9 (Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)-)

Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)- structure
14149-00-9 structure
Product Name:Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)-
CAS No:14149-00-9
MF:C14H16ClN
MW:233.736542701721
CID:192922
PubChem ID:12600512
Update Time:2025-04-19

Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)-
    • 1,2-diphenylethylazanium,chloride
    • 14149-00-9
    • E82757
    • (S)-1,2-DIPHENYLETHANAMINE HYDROCHLORIDE
    • CS-0372169
    • (1S)-1,2-diphenylethanamine;hydrochloride
    • Inchi: 1S/C14H15N.ClH/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12;/h1-10,14H,11,15H2;1H/t14-;/m0./s1
    • InChI Key: HIRAKLKRABLDCV-UQKRIMTDSA-N
    • SMILES: Cl.N[C@H](C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 233.097
  • Monoisotopic Mass: 233.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6A^2

Experimental Properties

  • Boiling Point: 311.1°Cat760mmHg
  • Flash Point: 136.8°C

Benzeneethanamine, a-phenyl-, hydrochloride (1:1), (aS)- Pricemore >>

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